(1S,3R,4R)-rel-4-(Boc-amino)-3-fluorocyclohexanol

Specification

• CAS No.: 1268512-14-6
• Molecular Formula: C11H20FNO3
• Molecular Weight: 233.28 g/mol
• IUPAC Name: tert-butyl N-[(1R,2R,4S)-2-fluoro-4-hydroxycyclohexyl]carbamate
• Standard InChI: InChI=1S/C11H20FNO3/c1-11(2,3)16-10(15)13-9-5-4-7(14)6-8(9)12/h7-9,14H,4-6H2,1-3H3,(H,13,15)/t7-,8+,9+/m0/s1
• Standard InChI Key: SSJLYZCXMMQWCU-DJLDLDEBSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CC[C@@H](C[C@H]1F)O
• SMILES: CC(C)(C)OC(=O)NC1CCC(CC1F)O
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1F)O

Introduction

(1S,3R,4R)-rel-4-(Boc-amino)-3-fluorocyclohexanol is a complex organic compound with a specific stereochemistry. It is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. The compound features a cyclohexane ring with a fluorine atom at the 3-position, a hydroxyl group at the 4-position, and a tert-butyl carbamate group attached to the nitrogen atom at the 4-position.

Physical and Chemical Characteristics

• Purity: Typically available in high purity, often above 95% (e.g., 97% or NLT 98%).

• Storage Conditions: Should be stored at 0-8°C to maintain stability.

Synonyms and Identifiers

• PubChem CID: 72207866

• Synonyms: Include tert-Butyl ((1R,2R,4S)-2-fluoro-4-hydroxycyclohexyl)carbamate and Carbamic acid, N-[(1R,2R,4S)-2-fluoro-4-hydroxycyclohexyl]-, 1,1-dimethylethyl ester, rel-.

Synthesis and Use in Organic Chemistry

(1S,3R,4R)-rel-4-(Boc-amino)-3-fluorocyclohexanol is utilized as a versatile intermediate in organic synthesis. Its unique structure allows for the incorporation of fluorine and a protected amino group, which are valuable for creating complex molecules with specific biological activities.

Biological Activity

While specific biological activities of this compound are not widely documented, its structural components suggest potential applications in medicinal chemistry, particularly in the development of drugs targeting specific receptors or enzymes.

Comparison with Similar Compounds

Compound	CAS Number	Stereochemistry	Molecular Weight
(1S,3R,4R)-rel-4-(Boc-amino)-3-fluorocyclohexanol	1268512-14-6	(1S,3R,4R)	233.28 g/mol
(1S,3S,4R)-rel-4-(Boc-amino)-3-fluorocyclohexanol	18283-06-2	(1S,3S,4R)	Not specified
(1S,3R,4S)-rel-4-(Boc-amino)-3-fluorocyclohexanol	1881275-67-7	(1S,3R,4S)	233.28 g/mol

Safety and Handling

• Hazards: The compound may pose hazards typical of organic chemicals, including irritation to skin, eyes, and respiratory system. It is classified with hazard statements such as H302, H315, H319, and H335.

• Precautions: Handle with care, using protective equipment and following guidelines for safe handling of organic compounds.